5-(1-(4-isobutylphenyl)ethyl)-1H-1,2,4-triazol-3-amine nitrate
Description
5-(1-(4-isobutylphenyl)ethyl)-1H-1,2,4-triazol-3-amine nitrate is a useful research compound. Its molecular formula is C14H21N5O3 and its molecular weight is 307.35 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for the compound '5-(1-(4-isobutylphenyl)ethyl)-1H-1,2,4-triazol-3-amine nitrate' involves the reaction of 4-isobutylbenzyl chloride with 1-(1H-1,2,4-triazol-3-yl)ethanamine, followed by nitration of the resulting amine product.
Starting Materials
4-isobutylbenzyl chloride, 1-(1H-1,2,4-triazol-3-yl)ethanamine, Nitric acid, Sulfuric acid, Sodium nitrate
Reaction
Step 1: 4-isobutylbenzyl chloride is reacted with 1-(1H-1,2,4-triazol-3-yl)ethanamine in the presence of a base such as potassium carbonate to yield the corresponding amine product., Step 2: The resulting amine product is then treated with a mixture of nitric acid and sulfuric acid to nitrate the amine group, yielding the nitrate salt of the final compound., Step 3: The nitrate salt is then isolated and purified by recrystallization to yield the final compound '5-(1-(4-isobutylphenyl)ethyl)-1H-1,2,4-triazol-3-amine nitrate'.
properties
IUPAC Name |
5-[1-[4-(2-methylpropyl)phenyl]ethyl]-1H-1,2,4-triazol-3-amine;nitric acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N4.HNO3/c1-9(2)8-11-4-6-12(7-5-11)10(3)13-16-14(15)18-17-13;2-1(3)4/h4-7,9-10H,8H2,1-3H3,(H3,15,16,17,18);(H,2,3,4) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQWBOFZIHUJTLX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C(C)C2=NC(=NN2)N.[N+](=O)(O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1-(4-isobutylphenyl)ethyl)-1H-1,2,4-triazol-3-amine nitrate | |
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